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Compound of Interest

Compound Name: SYP-5

Cat. No.: B560119 Get Quote

For researchers, scientists, and drug development professionals utilizing SYP-5 (CAS

1384268-04-5), a potent and selective inhibitor of Hypoxia-inducible factor-1 (HIF-1) activity,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. While the Safety Data Sheet (SDS) for SYP-5 indicates that the substance is not

classified as hazardous according to the Globally Harmonized System (GHS), it is imperative to

follow best practices for the disposal of bioactive research chemicals.

Key Chemical and Physical Properties
A summary of the key quantitative data for SYP-5 is presented below. This information is

essential for understanding the substance's characteristics and for completing waste disposal

documentation.

Property Value

CAS Number 1384268-04-5[1][2][3]

Molecular Formula C₁₈H₁₆O₃S

Molecular Weight 312.38 g/mol

Physical Form Powder

Solubility DMSO: 62 mg/mL[4]

Storage Temperature 2-8°C
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Experimental Protocol: Disposal Procedure
This protocol outlines the standard operating procedure for the safe disposal of SYP-5.

Adherence to these steps is mandatory to minimize risks and ensure regulatory compliance.

1. Waste Characterization and Segregation:

Identify as Chemical Waste: Although not classified as hazardous, SYP-5 should be treated

as chemical waste.

Strict Segregation: Do not mix SYP-5 waste with biological, radioactive, or sharp waste. It is

also good practice to segregate it from highly reactive or incompatible chemicals.

2. Personal Protective Equipment (PPE):

Before handling SYP-5 for disposal, ensure you are wearing the appropriate PPE to prevent

exposure. The usual precautionary measures for handling chemicals should be followed[1].

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety goggles or a face shield.

Lab Coat: A standard lab coat is required to protect from spills.

Ventilation: Whenever possible, handle the waste inside a certified chemical fume hood to

avoid inhalation of any dust.

3. Containerization and Labeling:

Designated Container: Place SYP-5 waste in a clearly labeled, sealed, and non-reactive

container.

Labeling: The waste container must be clearly labeled with the words "Chemical Waste," the

full chemical name ("SYP-5"), the CAS number (1384268-04-5), and the approximate

quantity.

4. Spill and Emergency Procedures:
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Small Spills: For minor spills of solid SYP-5, carefully sweep up the material to avoid dust

formation and place it into the designated chemical waste container. Clean the affected area

thoroughly.

Large Spills: In the event of a larger spill, evacuate the area and follow your institution's

emergency procedures for chemical spills.

5. Storage and Final Disposal:

Secure Storage: Store the sealed waste container in a designated satellite accumulation

area away from incompatible materials. The storage area should be cool, dry, and well-

ventilated.

Professional Disposal: While the SDS for SYP-5 does not specify any special disposal

measures, it is not recommended to dispose of this potent bioactive compound down the

drain. Contact your institution's Environmental Health & Safety (EHS) department to arrange

for pickup and proper disposal by a licensed hazardous waste management company. This

typically involves high-temperature incineration.

Disposal Workflow
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Preparation

Waste Handling

Storage & Final Disposal

Start: SYP-5 Waste Generated

Don Appropriate PPE
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Segregate as Chemical Waste
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- 'Chemical Waste'

- 'SYP-5'
- 'CAS: 1384268-04-5'

- Quantity

Store in Designated Satellite
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Professional Disposal
(e.g., Incineration)

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of SYP-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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